Cas no 91067-20-8 (2-(2-Chlorophenyl)butanedinitrile)

• Product Name: 2-(2-Chlorophenyl)butanedinitrile
• CAS No: 91067-20-8
• MF: C₁₀H₇ClN₂
• MW: 190.628980875015
• CID: 2813322
• PubChem ID: 13165122
• Update Time: 2025-04-21

2-(2-Chlorophenyl)butanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorophenyl)butanedinitrile
• 91067-20-8
• DTXSID30524123

• Inchi： 1S/C10H7ClN2/c11-10-4-2-1-3-9(10)8(7-13)5-6-12/h1-4,8H,5H2
• InChI Key： UZIMSZWTOOTCFI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C#N)CC#N

Computed Properties

• Exact Mass: 190.0297759Da
• Monoisotopic Mass: 190.0297759Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6Ų